1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole
Catalog No.
S7035654
CAS No.
M.F
C16H16F2N6O
M. Wt
346.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(...](/img/structure-2d/800/S7035654.png)
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Product Name
1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole
IUPAC Name
1-[[1-(2,4-difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole
Molecular Formula
C16H16F2N6O
Molecular Weight
346.33 g/mol
InChI
InChI=1S/C16H16F2N6O/c17-12-1-2-15(14(18)9-12)23-6-3-13(20-23)10-24-16(19-21-22-24)11-4-7-25-8-5-11/h1-3,6,9,11H,4-5,7-8,10H2
InChI Key
RRNBXNHREZQYSV-UHFFFAOYSA-N
Canonical SMILES
C1COCCC1C2=NN=NN2CC3=NN(C=C3)C4=C(C=C(C=C4)F)F
XLogP3
1.8
Hydrogen Bond Acceptor Count
7
Exact Mass
346.13536548 g/mol
Monoisotopic Mass
346.13536548 g/mol
Heavy Atom Count
25
Dates
Last modified: 08-26-2023
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